![molecular formula C20H15N3O4S2 B2392530 N-[4-(6-Methyl-1,3-benzothiazol-2-yl)phenyl]-4-nitrobenzenesulfonamide CAS No. 339223-67-5](/img/structure/B2392530.png)
N-[4-(6-Methyl-1,3-benzothiazol-2-yl)phenyl]-4-nitrobenzenesulfonamide
Description
Benzothiazoles are heterocyclic compounds that contain a benzene ring fused to a thiazole ring . They are known for their diverse range of biological activities, including antimicrobial, antifungal, and antitumor properties .
Synthesis Analysis
Benzothiazoles can be synthesized through various methods. One common method involves a three-component reaction of o-iodoanilines or electron-rich aromatic amines with K2S and DMSO, which provides 2-unsubstituted benzothiazoles . Another method involves the condensation of 2-aminothiophenol with aldehydes in DMF .Molecular Structure Analysis
The molecular structure of benzothiazoles consists of a benzene ring fused to a thiazole ring. The thiazole ring contains a sulfur atom and a nitrogen atom .Chemical Reactions Analysis
Benzothiazoles can undergo various chemical reactions. For example, they can react with aldehydes to form 2-substituted benzothiazoles . They can also participate in reactions with acetophenones under metal-free conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of a benzothiazole compound can vary depending on its specific structure. For example, the compound “N-(4-(6-Methyl-1,3-benzothiazol-2-yl)phenyl)-2-(4-methylphenoxy)acetamide” has a molecular weight of 388.492 .Mechanism of Action
Target of Action
Benzothiazole derivatives, a class of compounds to which this molecule belongs, have been found to exhibit anti-tubercular activity . They have shown inhibitory effects against various targets such as dihydroorotase, DNA gyrase, uridine diphosphate-N-acetyl enol pyruvyl glucosamine reductase (MurB), peptide deformylase, aldose reductase, dihydrofolate reductase, enoyl acyl carrier protein reductase, dihydropteroate synthase, and tyrosine kinase .
Mode of Action
Benzothiazole derivatives have been reported to inhibit the aforementioned targets, leading to their anti-tubercular activity .
Biochemical Pathways
The inhibition of the targets mentioned above would likely disrupt the normal functioning of mycobacterium tuberculosis, the bacterium responsible for tuberculosis .
Result of Action
The inhibition of the targets mentioned above would likely disrupt the normal functioning of mycobacterium tuberculosis, leading to its death and thus exhibiting anti-tubercular activity .
Future Directions
properties
IUPAC Name |
N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-4-nitrobenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15N3O4S2/c1-13-2-11-18-19(12-13)28-20(21-18)14-3-5-15(6-4-14)22-29(26,27)17-9-7-16(8-10-17)23(24)25/h2-12,22H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BMQZACYYCVFION-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)NS(=O)(=O)C4=CC=C(C=C4)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15N3O4S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(6-Methyl-1,3-benzothiazol-2-yl)phenyl]-4-nitrobenzenesulfonamide | |
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